Cas no 2034458-99-4 (3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-(4-methoxyphenyl)urea)

3-{[1-(Dimethylsulfamoyl)piperidin-4-yl]methyl}-1-(4-methoxyphenyl)urea is a synthetic urea derivative featuring a dimethylsulfamoyl-substituted piperidine moiety and a 4-methoxyphenyl group. This compound exhibits potential as a biologically active intermediate, particularly in medicinal chemistry applications, due to its structural complexity and functional group diversity. The dimethylsulfamoyl group enhances solubility and metabolic stability, while the piperidine ring contributes to conformational rigidity, potentially improving target binding affinity. The 4-methoxyphenyl urea moiety may further modulate pharmacokinetic properties. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies in drug discovery, particularly for targeting enzymes or receptors where urea-based scaffolds are pharmacologically relevant. The compound's purity and synthetic reproducibility support its utility in preclinical research.
3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-(4-methoxyphenyl)urea structure
2034458-99-4 structure
Product Name:3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-(4-methoxyphenyl)urea
CAS No:2034458-99-4
MF:C16H26N4O4S
MW:370.467042446136
CID:5335745
Update Time:2025-05-23

3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-(4-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

    • 4-((3-(4-methoxyphenyl)ureido)methyl)-N,N-dimethylpiperidine-1-sulfonamide
    • 1-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]-3-(4-methoxyphenyl)urea
    • 3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-(4-methoxyphenyl)urea
    • Inchi: 1S/C16H26N4O4S/c1-19(2)25(22,23)20-10-8-13(9-11-20)12-17-16(21)18-14-4-6-15(24-3)7-5-14/h4-7,13H,8-12H2,1-3H3,(H2,17,18,21)
    • InChI Key: AHCBILPQCVNAQU-UHFFFAOYSA-N
    • SMILES: S(N(C)C)(N1CCC(CNC(NC2C=CC(=CC=2)OC)=O)CC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 519
  • XLogP3: 0.8
  • Topological Polar Surface Area: 99.4

3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-(4-methoxyphenyl)urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6539-2541-2μmol
3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-(4-methoxyphenyl)urea
2034458-99-4
2μmol
$57.0 2023-09-08
Life Chemicals
F6539-2541-5μmol
3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-(4-methoxyphenyl)urea
2034458-99-4
5μmol
$63.0 2023-09-08
Life Chemicals
F6539-2541-10μmol
3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-(4-methoxyphenyl)urea
2034458-99-4
10μmol
$69.0 2023-09-08
Life Chemicals
F6539-2541-20μmol
3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-(4-methoxyphenyl)urea
2034458-99-4
20μmol
$79.0 2023-09-08
Life Chemicals
F6539-2541-1mg
3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-(4-methoxyphenyl)urea
2034458-99-4
1mg
$54.0 2023-09-08
Life Chemicals
F6539-2541-2mg
3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-(4-methoxyphenyl)urea
2034458-99-4
2mg
$59.0 2023-09-08
Life Chemicals
F6539-2541-3mg
3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-(4-methoxyphenyl)urea
2034458-99-4
3mg
$63.0 2023-09-08
Life Chemicals
F6539-2541-4mg
3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-(4-methoxyphenyl)urea
2034458-99-4
4mg
$66.0 2023-09-08
Life Chemicals
F6539-2541-5mg
3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-(4-methoxyphenyl)urea
2034458-99-4
5mg
$69.0 2023-09-08
Life Chemicals
F6539-2541-10mg
3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-(4-methoxyphenyl)urea
2034458-99-4
10mg
$79.0 2023-09-08

Additional information on 3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-(4-methoxyphenyl)urea

Recent Advances in the Study of 3-{[1-(Dimethylsulfamoyl)piperidin-4-yl]methyl}-1-(4-methoxyphenyl)urea (CAS: 2034458-99-4)

The compound 3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-(4-methoxyphenyl)urea (CAS: 2034458-99-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The researchers employed a multi-step process involving the coupling of 1-(4-methoxyphenyl)urea with a piperidine derivative, followed by sulfamoylation. This method not only enhances efficiency but also reduces the formation of by-products, which is critical for pharmaceutical applications.

Pharmacological evaluations have revealed that 3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-(4-methoxyphenyl)urea exhibits potent inhibitory activity against specific enzyme targets. For instance, a recent in vitro study demonstrated its ability to selectively inhibit protein kinases involved in inflammatory pathways. This finding suggests potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's high selectivity and low cytotoxicity further underscore its therapeutic potential.

In addition to its anti-inflammatory properties, preliminary in vivo studies have explored its efficacy in oncology. A 2024 study published in Cancer Research highlighted the compound's ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve the disruption of mitochondrial function and activation of caspase pathways. These findings open new avenues for developing targeted cancer therapies, especially for hard-to-treat malignancies.

Despite these promising results, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that while the molecule exhibits good bioavailability, its metabolic stability needs further optimization. Researchers are currently investigating structural modifications to enhance its half-life and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and accelerate the development of this compound into a viable drug candidate.

In conclusion, 3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-(4-methoxyphenyl)urea (CAS: 2034458-99-4) represents a promising scaffold for drug discovery. Its diverse pharmacological activities and relatively favorable safety profile make it a compelling subject for further research. Continued efforts in synthetic optimization, mechanistic studies, and preclinical testing will be essential to fully realize its therapeutic potential.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD